5-Benzyl-tetrahydro-furo[3,4-c]pyrrole-1,3-dione
Overview
Description
5-Benzyl-tetrahydro-furo[3,4-c]pyrrole-1,3-dione is a chemical compound with the molecular formula C13H13NO3 . It has a molecular weight of 231.25 . The IUPAC name for this compound is 5-benzyltetrahydro-1H-furo [3,4-c]pyrrole-1,3 (3aH)-dione .
Molecular Structure Analysis
The InChI code for 5-Benzyl-tetrahydro-furo[3,4-c]pyrrole-1,3-dione is 1S/C13H13NO3/c15-12-10-7-14 (8-11 (10)13 (16)17-12)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
5-Benzyl-tetrahydro-furo[3,4-c]pyrrole-1,3-dione is a solid at room temperature .Scientific Research Applications
- The pyrrolo[3,4-c]pyridine scaffold has remarkable biological activities. Researchers have explored its potential in drug discovery due to its ability to modulate various biological targets. For instance, it may find application in treating disorders related to elevated blood glucose, such as type 1 diabetes, obesity-related diabetes, and cardiovascular diseases .
- Pyrrolo[3,4-c]pyridine derivatives have been investigated for their anticancer properties. Researchers design and synthesize novel compounds based on this scaffold, aiming to inhibit cancer cell growth. These agents hold promise in cancer therapy .
- Some pyrrolo[3,4-c]pyridine derivatives have demonstrated in vitro antitubercular activity. Researchers have explored their potential against Mycobacterium tuberculosis (MTB) and Mycobacterium bovis (BCG). These compounds could contribute to combating tuberculosis .
- Organocatalysis plays a crucial role in constructing pyrroles. Researchers have developed efficient organocatalytic approaches for pyrrole ring formation. These methods offer synthetic efficiency and align with green chemistry principles .
Biological Activities and Pharmaceutical Applications
Anticancer Agents
Antitubercular Activity
Organocatalytic Synthesis
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various biological targets
Mode of Action
Related compounds have been shown to interact with their targets in specific ways . More research is required to elucidate the exact mode of action of this compound.
Biochemical Pathways
Similar compounds have been found to influence various biochemical pathways
Result of Action
Related compounds have been shown to have specific effects at the molecular and cellular level
Action Environment
Environmental factors can significantly influence the action of similar compounds . More research is required to understand how environmental factors influence the action of this compound.
properties
IUPAC Name |
5-benzyl-3a,4,6,6a-tetrahydrofuro[3,4-c]pyrrole-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3/c15-12-10-7-14(8-11(10)13(16)17-12)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMPSADXJSJCNFQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(CN1CC3=CC=CC=C3)C(=O)OC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Benzyl-tetrahydro-furo[3,4-c]pyrrole-1,3-dione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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